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Compound of Interest |

Compound Name: (R)-ZG197
Cat. No.: B12403449
Get Quote
. J

(R)-2G197, with the CAS Number 2999672-72-7, is a highly selective activator of
Staphylococcus aureus Caseinolytic protease P (SaClpP). These application notes provide
detailed recommendations for its handling, storage, and use in research applications, with a
primary focus on the recommended solvent and preparation of solutions for in vitro and in vivo
studies.

Chemical Information

Property Value

Chemical Formula C28H35F3N403
Molecular Weight 532.61 g/mol
CAS Number 2999672-72-7

Recommended Solvent and Stock Solution Preparation

The recommended solvent for preparing stock solutions of (R)-ZG197 is Dimethyl Sulfoxide
(DMSO). DMSO is a polar aprotic solvent that can dissolve a wide range of organic compounds
and is miscible with water and many organic solvents.[1][2][3]

Quantitative Data for Stock Solution Preparation in DMSO
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The following table provides the required volumes of DMSO to prepare stock solutions of (R)-
ZG197 at various concentrations, based on a molecular weight of 532.61 g/mol .

Desired Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1mM 1.88 mL 9.39 mL 18.78 mL

5mM 0.38 mL 1.88 mL 3.76 mL

10 mM 0.19 mL 0.94 mL 1.88 mL

50 mM 0.04 mL 0.19 mL 0.38 mL

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (R)-Z2G197 in DMSO.

Materials:

(R)-ZG197 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Procedure:

o Equilibrate the vial of (R)-ZG197 powder to room temperature before opening to prevent
condensation of moisture.

o Weigh out the desired amount of (R)-ZG197 powder using an analytical balance in a
chemical fume hood. For example, weigh 5 mg of (R)-ZG197.

e Add the appropriate volume of DMSO to the powder to achieve a 10 mM concentration. For
5 mg of (R)-2G197, add 0.94 mL of DMSO.
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o Vortex the solution until the (R)-ZG197 is completely dissolved. Gentle warming in a 37°C
water bath can be used to aid dissolution if necessary.

 Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to avoid
repeated freeze-thaw cycles.

o Store the stock solution at -20°C for long-term storage (months to years) or at 4°C for short-
term storage (days to weeks).

Application in In Vitro Assays

For most in vitro cellular and biochemical assays, the DMSO stock solution of (R)-ZG197
should be serially diluted with the appropriate aqueous buffer or cell culture medium to the final
desired working concentration. It is critical to ensure that the final concentration of DMSO in the
assay does not exceed a level that affects the experimental system, typically below 0.5% (v/v).

Experimental Workflow for In Vitro Assays
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Workflow for In Vitro Experiments with (R)-ZG197
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Mechanism of Action of (R)-ZG197 in S. aureus
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12403449/docs#application-notes-and-protocols-for-
r-zg197]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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